Cas no 2445-72-9 (Propanoic acid,2-methyl-, pentyl ester)
Propanoic acid,2-methyl-, pentyl ester Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid,2-methyl-, pentyl ester
- pentyl 2-methylpropanoate
- Amyl isobutyrate
- Amylisobutyrat
- EINECS 219-494-6
- Isobuttersaeure-amylester
- Isobutyric acid,pentyl ester
- Pentyl isobutyrate
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- Inchi: 1S/C9H18O2/c1-4-5-6-7-11-9(10)8(2)3/h8H,4-7H2,1-3H3
- InChI Key: UYGGIIOLYXRSQY-UHFFFAOYSA-N
- SMILES: CCCCCOC(C(C)C)=O
Computed Properties
- Exact Mass: 158.13100
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Not determined
- Density: 0.8809 (estimate)
- Melting Point: -73°C (estimate)
- Boiling Point: 183.34°C (estimate)
- Flash Point: 59.4 °C
- Refractive Index: 1.3864 (estimate)
- PSA: 26.30000
- LogP: 2.37580
- Solubility: Not determined
Propanoic acid,2-methyl-, pentyl ester Customs Data
- HS CODE:2915900090
- Customs Data:
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Propanoic acid,2-methyl-, pentyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2445-72-9 (Propanoic acid,2-methyl-, pentyl ester) Related Products
- 2349-07-7(Hexyl isobutyrate)
- 2050-01-3(Isoamyl Isobutyrate)
- 39255-32-8(Ethyl 2-methylpentanoate)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 90397-38-9(2-Methylpentyl 2-methylvalerate)
- 105-79-3(isobutyl caproate)
- 646-13-9(isobutyl stearate)
- 97-87-0(butyl isobutyrate)
- 2983-38-2(Etzadroxil)
- 2445-69-4(2-Methylbutyl isobutyrate)